1-(2,5-dimethoxyphenyl)-4-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine

• IUPAC Name: 3-(2,5-dimethoxyphenyl)-5-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]triazol-4-amine
• InChI: InChI=1S/C21H21N5O2S/c1-12-5-6-13(2)15(9-12)16-11-29-21(23-16)19-20(22)26(25-24-19)17-10-14(27-3)7-8-18(17)28-4/h5-11H,22H2,1-4H3
• InChI Key: HKECDDUHFFVWHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=CSC(=N2)C3=C(N(N=N3)C4=C(C=CC(=C4)OC)OC)N
• Molecular Formula: C21H21N5O2S
• Molecular Weight: 407.5 g/mol

Description

1-(2,5-dimethoxyphenyl)-4-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C21H21N5O2S and its molecular weight is 407.49. The purity is usually 95%.
BenchChem offers high-quality 1-(2,5-dimethoxyphenyl)-4-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2,5-dimethoxyphenyl)-4-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methodologies and Chemical Transformations

Research on similar thiazole and triazole derivatives highlights innovative synthetic routes and chemical transformations. For instance, a study by Tanaka et al. (1994) revealed an anomalous one-pot transformation of 3-dimethoxymethyl-2-(N-cyanoimino)thiazolidine into 2,4-diamino-s-triazines, showcasing the synthetic versatility of thiazole derivatives Tanaka et al., 1994.

Antimicrobial and Anti-Proliferative Activities

Compounds bearing the thiazole and triazole moieties have been reported to exhibit significant antimicrobial and anti-proliferative activities. Al-Wahaibi et al. (2021) synthesized 1,3,4-oxadiazole N-Mannich bases with demonstrated broad-spectrum antibacterial activities and potent anti-proliferative activity against several cancer cell lines Al-Wahaibi et al., 2021.

Antioxidant and Urease Inhibition

Khan et al. (2010) explored the synthesis of new 1,2,4-triazole and 1,3,4-thiadiazole derivatives, identifying compounds with excellent antioxidant activity and potent urease inhibitory activities Khan et al., 2010.

Antitumor Activity

Research by 叶姣 et al. (2015) on a thiazol-2-amine derivative highlighted its crystal structure and antitumor activity against the Hela cell line, indicating the potential therapeutic applications of such compounds 叶姣 et al., 2015.

Corrosion Inhibition

A study by Farahati et al. (2019) on thiazoles as corrosion inhibitors demonstrated their effectiveness in protecting copper surfaces in acidic environments, suggesting applications in materials science and engineering Farahati et al., 2019.